Cas no 2172269-11-1 (3-cyano-3-{(9H-fluoren-9-ylmethoxy)carbonylamino}propanoic acid)

3-cyano-3-{(9H-fluoren-9-ylmethoxy)carbonylamino}propanoic acid structure
2172269-11-1 structure
Product name:3-cyano-3-{(9H-fluoren-9-ylmethoxy)carbonylamino}propanoic acid
CAS No:2172269-11-1
MF:C19H16N2O4
MW:336.341344833374
CID:6193724
PubChem ID:18465726

3-cyano-3-{(9H-fluoren-9-ylmethoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-cyano-3-{(9H-fluoren-9-ylmethoxy)carbonylamino}propanoic acid
    • 3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
    • EN300-1653563
    • 2172269-11-1
    • Inchi: 1S/C19H16N2O4/c20-10-12(9-18(22)23)21-19(24)25-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17H,9,11H2,(H,21,24)(H,22,23)
    • InChI Key: KTCDDWCZCAUBNO-UHFFFAOYSA-N
    • SMILES: O(C(NC(C#N)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 336.11100700g/mol
  • Monoisotopic Mass: 336.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 99.4Ų

3-cyano-3-{(9H-fluoren-9-ylmethoxy)carbonylamino}propanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1653563-0.25g
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
2172269-11-1
0.25g
$3099.0 2023-06-04
Enamine
EN300-1653563-5.0g
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
2172269-11-1
5g
$9769.0 2023-06-04
Enamine
EN300-1653563-0.5g
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
2172269-11-1
0.5g
$3233.0 2023-06-04
Enamine
EN300-1653563-10.0g
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
2172269-11-1
10g
$14487.0 2023-06-04
Enamine
EN300-1653563-2500mg
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
2172269-11-1
2500mg
$3865.0 2023-09-21
Enamine
EN300-1653563-5000mg
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
2172269-11-1
5000mg
$5719.0 2023-09-21
Enamine
EN300-1653563-100mg
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
2172269-11-1
100mg
$1735.0 2023-09-21
Enamine
EN300-1653563-250mg
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
2172269-11-1
250mg
$1814.0 2023-09-21
Enamine
EN300-1653563-2.5g
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
2172269-11-1
2.5g
$6602.0 2023-06-04
Enamine
EN300-1653563-0.1g
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
2172269-11-1
0.1g
$2963.0 2023-06-04

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